Cas no 502133-09-7 (5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine)

5-(5-Chlorothiophen-2-yl)-1H-pyrazol-3-amine is a heterocyclic compound featuring a chlorothiophene moiety linked to an aminopyrazole core. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of both electron-rich (amine) and electron-deficient (chlorothiophene) groups enhances its reactivity, enabling selective functionalization. Its rigid aromatic framework contributes to stability, while the pyrazole ring offers potential for hydrogen bonding, improving binding affinity in bioactive molecules. The compound is valued for its role in developing kinase inhibitors, antimicrobial agents, and other therapeutic candidates. High purity grades ensure consistent performance in research and industrial processes.
5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine structure
502133-09-7 structure
Product Name:5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine
CAS No:502133-09-7
MF:C7H6ClN3S
MW:199.660638332367
CID:1566955
PubChem ID:3805624
Update Time:2025-06-25

5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
    • AKOS022359447
    • 3-(5-Chlorothiophen-2-yl)-1H-pyrazol-5-amine
    • AS-43796
    • MFCD02664295
    • EN300-119002
    • DTXSID50396687
    • Z1575312237
    • 502133-09-7
    • AKOS011559516
    • CVA13309
    • 5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine
    • Inchi: 1S/C7H6ClN3S/c8-6-2-1-5(12-6)4-3-7(9)11-10-4/h1-3H,(H3,9,10,11)
    • InChI Key: QVOHWTUHWAZFDM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=CC(N)=NN2)S1

Computed Properties

  • Exact Mass: 198.9970961g/mol
  • Monoisotopic Mass: 198.9970961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.9Ų

5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169005261-1g
5-(5-Chlorothiophen-2-yl)-1H-pyrazol-3-amine
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TRC
C612018-10mg
5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
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$ 50.00 2022-06-06
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5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
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$ 185.00 2022-06-06
TRC
C612018-100mg
5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
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$ 295.00 2022-06-06
Chemenu
CM187845-1g
5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
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$635 2021-08-05
Chemenu
CM187845-1g
5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
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$821 2024-07-16
Enamine
EN300-119002-0.05g
5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
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$174.0 2023-07-06
Enamine
EN300-119002-0.1g
5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
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0.1g
$257.0 2023-07-06
Enamine
EN300-119002-0.25g
5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
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$367.0 2023-07-06
Enamine
EN300-119002-0.5g
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